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Compound of Interest

Compound Name: Thymine-15N2,13C

Cat. No.: B13842319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed calculation and breakdown of the molecular weight for

Thymine isotopically labeled with two Nitrogen-15 isotopes and one Carbon-13 isotope

(Thymine-15N2,13C). Such labeled compounds are critical tools in various research

applications, including metabolic studies, protein quantification, and as internal standards in

mass spectrometry-based assays.

Introduction to Isotopically Labeled Thymine
Thymine is a pyrimidine nucleobase fundamental to the structure of DNA. Its standard chemical

formula is C₅H₆N₂O₂.[1][2][3] In advanced biomedical and pharmaceutical research, stable

isotope labeling is a technique used to trace molecules through metabolic pathways or to

create standards for quantitative analysis. By replacing atoms of a specific element with their

heavier, non-radioactive isotopes, the mass of the molecule is controllably increased.

This guide focuses on Thymine-15N2,13C, a variant where both nitrogen atoms are the heavy

isotope ¹⁵N, and one of the five carbon atoms is the heavy isotope ¹³C.

Experimental Protocols: Molecular Weight
Calculation
The molecular weight of a molecule is the sum of the atomic masses of its constituent atoms.

For isotopically labeled compounds, the precise mass of the specific isotopes must be used
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rather than the average atomic weight of the elements found on the periodic table. The

calculation protocol is as follows:

Identify the Molecular Formula: The standard formula for thymine is C₅H₆N₂O₂.[4]

Determine Isotopic Composition:

Standard Thymine (Monoisotopic Mass): Composed of the most abundant natural

isotopes: ¹²C, ¹H, ¹⁴N, and ¹⁶O.

Thymine-15N2,13C: The composition is specifically (¹²C)₄(¹³C)₁(¹H)₆(¹⁵N)₂(¹⁶O)₂.

Sum the Atomic Masses: Multiply the count of each isotopic atom by its precise atomic mass

and sum the results to determine the final molecular weight.

Data Presentation
The quantitative data for atomic masses and the resulting molecular weight calculations are

summarized in the tables below.

Table 1: Atomic Mass of Relevant Isotopes
This table lists the precise atomic masses for the stable isotopes used in the calculations,

expressed in atomic mass units (amu).

Element Isotope Atomic Mass (amu)

Carbon ¹²C 12.000000000[5]

¹³C 13.003354835

Hydrogen ¹H 1.007825032

Nitrogen ¹⁴N 14.003074004

¹⁵N 15.000108898

Oxygen ¹⁶O 15.994914619
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Table 2: Molecular Weight Calculation for Standard
Thymine (Monoisotopic)
This calculation uses the most abundant isotopes to determine the monoisotopic mass of an

unlabeled thymine molecule.

Element Isotope Atom Count
Atomic Mass
(amu)

Total Mass
(amu)

Carbon ¹²C 5 12.000000000 60.000000000

Hydrogen ¹H 6 1.007825032 6.046950192

Nitrogen ¹⁴N 2 14.003074004 28.006148008

Oxygen ¹⁶O 2 15.994914619 31.989829238

Total 126.042927438

Table 3: Molecular Weight Calculation for Thymine-
15N2,13C
This calculation determines the precise molecular weight of the specified isotopically labeled

thymine molecule.

Element Isotope Atom Count
Atomic Mass
(amu)

Total Mass
(amu)

Carbon ¹²C 4 12.000000000 48.000000000

¹³C 1 13.003354835 13.003354835

Hydrogen ¹H 6 1.007825032 6.046950192

Nitrogen ¹⁵N 2 15.000108898 30.000217796

Oxygen ¹⁶O 2 15.994914619 31.989829238

Total 129.040352061
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Mandatory Visualization
The following diagram illustrates the logical workflow for calculating the molecular weight of the

isotopically labeled thymine.

Calculation Steps

Start: Define Molecule
Thymine-15N2,13C

Molecular Formula:
(¹²C)₄(¹³C)₁(¹H)₆(¹⁵N)₂(¹⁶O)₂

C Mass:
(4 * 12.000) + (1 * 13.003)

H Mass:
6 * 1.008

N Mass:
2 * 15.000

O Mass:
2 * 15.995

¹²C

¹³C

¹H

¹⁵N

¹⁶O

Summation:
Σ (Atom Count * Isotopic Mass)

Final Molecular Weight:
129.040 amu

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of labeled thymine.
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Summary of Molecular Weights
This table provides a direct comparison of the calculated molecular weights.

Compound Molecular Formula Molecular Weight (amu)

Standard Thymine

(Monoisotopic)
(¹²C)₅(¹H)₆(¹⁴N)₂(¹⁶O)₂ 126.042927

Labeled Thymine (¹²C)₄(¹³C)₁(¹H)₆(¹⁵N)₂(¹⁶O)₂ 129.040352

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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